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Cat. No.: B612795 Get Quote

In-Depth Technical Guide to Pentapeptide-31
For Researchers, Scientists, and Drug Development Professionals

Abstract
Pentapeptide-31 is a synthetic peptide that has garnered interest in the cosmetic and

dermatological fields for its purported anti-aging properties. This document provides a

comprehensive technical overview of Pentapeptide-31, including its biochemical properties,

proposed mechanism of action, and relevant experimental methodologies. The information is

intended to serve as a resource for researchers and professionals engaged in the study and

development of cosmetic and therapeutic peptides.

Biochemical Profile of Pentapeptide-31
Pentapeptide-31 is a short-chain polypeptide consisting of five amino acid residues.

Amino Acid Sequence: While some sources in the cosmetic ingredient industry suggest the

presence of Glutamine, detailed chemical databases such as PubChem identify the sequence

as Alanine-Glycine-Glutamic Acid-Leucine-Serine, with a C-terminal amidation.[1] For the

purpose of this technical guide, we will refer to the sequence containing Glutamic Acid.

The sequence is as follows:

H-Ala-Gly-Glu-Leu-Ser-NH2
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One-Letter Code: AGELS-NH2

Physicochemical Properties:

Property Value Reference

Molecular Formula C19H34N6O8 [1]

Molecular Weight 474.51 g/mol [1]

CAS Number 1232137-75-5 [1]

Origin Synthetic [2]

Proposed Mechanism of Action: The Stemness
Recovery Complex
Pentapeptide-31 is marketed under trade names such as Survixyl IS™, and its mechanism of

action is proposed to revolve around the preservation of the epidermal stem cell niche and the

optimization of the skin's self-rejuvenation capacity. This is purportedly achieved by boosting a

"Stemness Recovery Complex". While the precise molecular components of this complex are

not fully elucidated in publicly available literature, a hypothetical signaling pathway can be

proposed based on known mechanisms of stem cell maintenance and cellular stress response.

This proposed pathway suggests that Pentapeptide-31 acts as an external signaling molecule

that helps to maintain the quiescence and regenerative potential of epidermal stem cells,

particularly under conditions of cellular stress. This may involve the upregulation of key survival

and DNA repair pathways, and the maintenance of a cellular environment conducive to stem

cell function.
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Caption: A hypothetical signaling pathway for Pentapeptide-31.

Experimental Data
While specific quantitative data for Pentapeptide-31 is not widely available in peer-reviewed

literature, the following tables represent the types of data that would be generated in preclinical

studies to validate its efficacy. The values provided are illustrative and based on findings for

other anti-aging peptides.

Table 1: In Vitro Efficacy Data (Illustrative)
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Assay Endpoint Illustrative Result

Collagen I Synthesis (ELISA)
% Increase vs. Control in

Fibroblasts
+ 85%

Elastin Synthesis (ELISA)
% Increase vs. Control in

Fibroblasts
+ 60%

MMP-1 Inhibition (Activity

Assay)

% Inhibition in UV-irradiated

Fibroblasts
- 45%

Cell Viability (MTT Assay)
% Viability in Stressed

Keratinocytes
95% (No cytotoxicity)

ROS Scavenging (DCF-DA

Assay)

% Reduction in H2O2-induced

ROS
- 30%

Table 2: Ex Vivo and In Vivo Clinical Data (Illustrative)

Study Type Parameter Measured
Illustrative Result (after 4
weeks)

Ex Vivo Epidermal Thickness + 15%

Ex Vivo Collagen Density + 25%

In Vivo Wrinkle Depth Reduction - 20%

In Vivo Skin Hydration + 30%

In Vivo Skin Elasticity + 18%

Experimental Protocols
The following are detailed methodologies for the synthesis, purification, and biological

evaluation of Pentapeptide-31.

Solid-Phase Peptide Synthesis (SPPS) of Pentapeptide-
31
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This protocol describes the manual synthesis of H-Ala-Gly-Glu-Leu-Ser-NH2 using Fmoc/tBu

chemistry on a Rink Amide resin.

Start: Rink Amide Resin

1. Resin Swelling in DMF

2. Fmoc Deprotection (Piperidine/DMF)

3. Couple Fmoc-Ser(tBu)-OH

Wash (DMF)

4. Fmoc Deprotection

5. Couple Fmoc-Leu-OH

Wash (DMF)

derotection3

6. Fmoc Deprotection

7. Couple Fmoc-Glu(OtBu)-OH

Wash (DMF)

8. Fmoc Deprotection

9. Couple Fmoc-Gly-OH

Wash (DMF)

10. Fmoc Deprotection

11. Couple Fmoc-Ala-OH

Wash (DMF)

12. Final Fmoc Deprotection

13. Cleavage from Resin & Side-chain Deprotection (TFA Cocktail)

14. Precipitation in Cold Ether

End: Crude Pentapeptide-31
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Caption: Workflow for the solid-phase synthesis of Pentapeptide-31.

Materials:

Fmoc-Rink Amide resin

Fmoc-Ala-OH, Fmoc-Gly-OH, Fmoc-Glu(OtBu)-OH, Fmoc-Leu-OH, Fmoc-Ser(tBu)-OH

Coupling reagents: HBTU, HOBt

Activation base: DIPEA

Fmoc deprotection reagent: 20% (v/v) piperidine in DMF

Solvents: DMF, DCM

Cleavage cocktail: 95% TFA, 2.5% TIS, 2.5% Water

Cold diethyl ether

Procedure:

Resin Swelling: Swell the Rink Amide resin in DMF for 30 minutes.

Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 20 minutes to remove the

Fmoc protecting group.

Amino Acid Coupling: For each amino acid in the sequence (from C-terminus to N-terminus:

Ser, Leu, Glu, Gly, Ala):

Dissolve 3 equivalents of the Fmoc-protected amino acid and 3 equivalents of HOBt in

DMF.

Add 3 equivalents of HBTU and 6 equivalents of DIPEA to activate the amino acid.

Add the activated amino acid solution to the deprotected resin and agitate for 2 hours.
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Wash the resin thoroughly with DMF.

Final Deprotection: After the final amino acid coupling, remove the N-terminal Fmoc group as

in step 2.

Cleavage and Deprotection: Treat the resin with the cleavage cocktail for 2-3 hours to cleave

the peptide from the resin and remove the side-chain protecting groups.

Precipitation: Precipitate the crude peptide by adding the cleavage solution to cold diethyl

ether.

Isolation: Centrifuge to collect the peptide pellet, wash with cold ether, and dry under

vacuum.

Purification by Reversed-Phase High-Performance
Liquid Chromatography (RP-HPLC)
Instrumentation and Materials:

Preparative RP-HPLC system with a C18 column

Mobile Phase A: 0.1% TFA in water

Mobile Phase B: 0.1% TFA in acetonitrile

Lyophilizer

Procedure:

Sample Preparation: Dissolve the crude peptide in a minimal amount of Mobile Phase A.

Method Development: Optimize the separation on an analytical C18 column to determine the

elution gradient for the target peptide.

Preparative Purification:

Equilibrate the preparative C18 column with the starting mobile phase composition.
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Inject the dissolved crude peptide.

Run a linear gradient of increasing Mobile Phase B to elute the peptide.

Collect fractions corresponding to the main peptide peak.

Purity Analysis: Analyze the collected fractions by analytical RP-HPLC and mass

spectrometry to confirm purity and identity.

Lyophilization: Pool the pure fractions and freeze-dry to obtain the final purified

Pentapeptide-31 as a white powder.
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Start: Crude Peptide

1. Dissolve in Mobile Phase A

2. Analytical HPLC for Method Development

3. Preparative HPLC with Optimized Gradient

4. Collect Fractions

5. Purity Analysis (Analytical HPLC & MS)

6. Pool Pure Fractions

7. Lyophilization

End: Purified Pentapeptide-31

Click to download full resolution via product page

Caption: Workflow for the purification of Pentapeptide-31 by RP-HPLC.
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Cell-Based Bioactivity Assay: Collagen Synthesis in
Human Dermal Fibroblasts
This protocol outlines a method to assess the effect of Pentapeptide-31 on collagen

production in vitro.

Materials:

Human Dermal Fibroblasts (HDFs)

Cell culture medium (e.g., DMEM) with fetal bovine serum (FBS) and antibiotics

Pentapeptide-31 stock solution

Human Pro-Collagen I alpha 1 ELISA Kit

Cell lysis buffer

BCA Protein Assay Kit

Procedure:

Cell Culture: Culture HDFs in standard conditions (37°C, 5% CO2).

Seeding: Seed HDFs into 24-well plates and allow them to adhere overnight.

Treatment: Replace the medium with a low-serum medium containing various concentrations

of Pentapeptide-31 (e.g., 1 µM, 10 µM, 100 µM) and a vehicle control.

Incubation: Incubate the cells for 48-72 hours.

Supernatant Collection: Collect the cell culture supernatants.

ELISA: Quantify the amount of secreted pro-collagen I in the supernatants using the ELISA

kit according to the manufacturer's instructions.

Protein Quantification: Lyse the cells and determine the total protein content using the BCA

assay.
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Data Normalization: Normalize the collagen concentration to the total protein content to

account for differences in cell number.

Conclusion
Pentapeptide-31 is a synthetic peptide with potential applications in anti-aging skin care. Its

proposed mechanism of action, centered on the preservation of epidermal stem cell function,

presents an interesting avenue for further research. The experimental protocols provided in this

guide offer a framework for the synthesis, purification, and bioactivity assessment of

Pentapeptide-31, enabling researchers to further investigate its properties and potential

therapeutic or cosmetic benefits. The lack of extensive, publicly available quantitative data

highlights the need for further rigorous scientific investigation to fully substantiate the claims

associated with this peptide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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